5-Chloro-2-[(2,4-dimethylphenyl)sulfanyl]aniline

• IUPAC Name: 5-chloro-2-(2,4-dimethylphenyl)sulfanylaniline
• InChI: InChI=1S/C14H14ClNS/c1-9-3-5-13(10(2)7-9)17-14-6-4-11(15)8-12(14)16/h3-8H,16H2,1-2H3
• InChI Key: UBVXYMCCJBSXIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)SC2=C(C=C(C=C2)Cl)N)C
• Molecular Formula: C14H14ClNS
• Molecular Weight: 263.8 g/mol

Description

5-Chloro-2-[(2,4-dimethylphenyl)sulfanyl]aniline is a chemical compound with the CAS Number: 727983-41-7. It has a molecular weight of 263.79 and is typically stored at room temperature. The compound is usually available in powder form.

Molecular Structure Analysis

The IUPAC name for this compound is 5-chloro-2-[(2,4-dimethylphenyl)sulfanyl]aniline. The InChI code is 1S/C14H14ClNS/c1-9-3-5-13(10(2)7-9)17-14-6-4-11(15)8-12(14)16/h3-8H,16H2,1-2H3.

Physical And Chemical Properties Analysis

5-Chloro-2-[(2,4-dimethylphenyl)sulfanyl]aniline is a powder at room temperature. Its molecular formula is C14H14ClNS and it has a molecular weight of 263.78.

Scientific Research Applications

Synthesis and Chemical Properties

• Research on the synthesis of sulfanyl-, sulfinyl-, and sulfonyl-substituted bicyclic dioxetanes and their base-induced chemiluminescence highlights the thermal stability and light-emitting properties of these compounds, which could suggest potential applications in creating stable, light-emitting materials (Watanabe et al., 2010).
• Studies on polyaniline and its derivatives, such as investigations on the effect of 5-sulfosalicylic acid on the properties of polyaniline, shed light on the electrochemical stability and solubility enhancements brought by specific dopants, indicating potential for advanced electronic or electrochemical applications (Trivedi & Dhawan, 1993).

Potential Applications in Polymerization and Material Science

• New C2v- and chiral C2-symmetric olefin polymerization catalysts based on nickel(II) and palladium(II) diimine complexes bearing 2,6-diphenyl aniline moieties have been explored for their synthesis, structural characterization, and polymerization properties, indicating the role of such compounds in facilitating novel polymerization processes (Schmid et al., 2001).

Insights into Molecular Interactions and Stability

• The induction of hepatic microsomal drug-metabolizing enzymes by sulfur-containing metabolites of chlorinated benzenes in rats points towards the biochemical interactions and potential toxicological implications of chlorinated benzene derivatives, which could inform safety and environmental impact studies of related compounds (Kimura et al., 1983).

Safety and Hazards

This compound is associated with several hazard statements including H302, H312, H315, H319, H332, and H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, and P501. Always refer to the Material Safety Data Sheet (MSDS) for detailed safety information.